2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-naphthalen-1-ylacetamide;dihydrochloride
• InChI: InChI=1S/C17H21N3O.2ClH/c1-19-9-11-20(12-10-19)13-17(21)18-16-8-4-6-14-5-2-3-7-15(14)16;;/h2-8H,9-13H2,1H3,(H,18,21);2*1H
• InChI Key: VPCQVUANPRWBHG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=CC=CC3=CC=CC=C32.Cl.Cl
• Molecular Formula: C17H23Cl2N3O
• Molecular Weight: 356.3 g/mol

Description

2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride, commonly known as MNA-715, is a chemical compound that has gained attention for its potential use in scientific research. MNA-715 is a derivative of N-phenylacetamide and is a potent inhibitor of the enzyme N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins.

Mechanism of Action

MNA-715 binds to the active site of 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride and inhibits its activity, thereby preventing the myristoylation of proteins. This results in the mislocalization of myristoylated proteins and their loss of function. The inhibition of 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride by MNA-715 has been shown to have antiviral, anticancer, and neuroprotective effects.
Biochemical and physiological effects:
MNA-715 has been shown to have antiviral effects against several viruses, including HIV-1, dengue virus, and Zika virus. It has also been found to inhibit the growth of cancer cells and induce apoptosis. Additionally, MNA-715 has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using MNA-715 in lab experiments is its potency as an 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride inhibitor. This allows for the study of the effects of 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride inhibition on various biological processes. However, a limitation is that MNA-715 may have off-target effects, as it has been shown to inhibit other enzymes in addition to 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride.

Future Directions

There are several future directions for the research and development of MNA-715. One direction is the optimization of its potency and selectivity as an 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride inhibitor. Another direction is the development of MNA-715 analogs with improved pharmacokinetic properties. Additionally, the use of MNA-715 in combination with other drugs or therapies for the treatment of various diseases should be explored.

Scientific Research Applications

MNA-715 has been found to be a potent inhibitor of 2-(4-methyl-1-piperazinyl)-N-1-naphthylacetamide dihydrochloride, which is involved in the post-translational modification of proteins. This modification is important for the proper functioning of many proteins, including those involved in cancer, infectious diseases, and neurological disorders. Therefore, MNA-715 has potential applications in the development of new therapies for these diseases.